Cas no 16459-44-2 (1-(4-nitrophenyl)-1H-pyrazol-5-amine)

• Product Name: 1-(4-nitrophenyl)-1H-pyrazol-5-amine
• CAS No: 16459-44-2
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 1344797
• PubChem ID: 12678771
• Update Time: 2025-10-29

1-(4-nitrophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(4-nitrophenyl)-
• 2-(4-NITROPHENYL)PYRAZOL-3-AMINE
• 1-(4-nitrophenyl)-1H-pyrazol-5-amine
• 5-Amino-1-(4-nitrophenyl)-1H-pyrazole
• 16459-44-2
• N -(4-nitrophenyl)-1 H -pyrazol-5-amine
• EN300-66077
• Z415654454
• NORCOSFUIHPSGT-UHFFFAOYSA-N
• SCHEMBL5408760
• G20857
• 2-(4-nitro-phenyl)-2h-pyrazol-3-ylamine
• AKOS009460495

• Inchi： 1S/C9H8N4O2/c10-9-5-6-11-12(9)7-1-3-8(4-2-7)13(14)15/h1-6H,10H2
• InChI Key： NORCOSFUIHPSGT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=CC=N1)N)=O

Computed Properties

• Exact Mass: 204.06484
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: 138-140 °C
• Boiling Point: 417.5±25.0 °C at 760 mmHg
• PSA: 86.98

1-(4-nitrophenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-nitrophenyl)-1H-pyrazol-5-amine

Comprehensive Overview of 1-(4-nitrophenyl)-1H-pyrazol-5-amine (CAS No. 16459-44-2)

1-(4-nitrophenyl)-1H-pyrazol-5-amine (CAS No. 16459-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a nitrophenyl group attached to a pyrazole ring, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its unique structural properties and versatility in chemical reactions.

The molecular structure of 1-(4-nitrophenyl)-1H-pyrazol-5-amine includes a nitro group at the para position of the phenyl ring, which enhances its reactivity in electrophilic substitution reactions. This characteristic makes it valuable for constructing complex molecules, particularly in drug discovery and material science. Recent studies highlight its role in developing novel antimicrobial agents and anticancer compounds, aligning with the growing demand for innovative therapeutic solutions.

One of the trending topics in chemical research is the exploration of heterocyclic compounds like 1-(4-nitrophenyl)-1H-pyrazol-5-amine for sustainable agriculture. With the global push toward eco-friendly pest control, this compound is being investigated as a precursor for biodegradable pesticides. Its ability to modify biological pathways in pests while minimizing environmental impact positions it as a promising candidate for next-generation agrochemicals.

In the pharmaceutical sector, 1-(4-nitrophenyl)-1H-pyrazol-5-amine is frequently discussed in forums and research papers for its potential in kinase inhibition. Kinases are enzymes linked to numerous diseases, including cancer and inflammatory disorders. The compound’s pyrazole-amine moiety allows it to interact selectively with kinase targets, making it a focal point for drug design projects. This aligns with the surge in AI-driven drug discovery, where researchers leverage computational tools to optimize such scaffolds.

From a synthetic chemistry perspective, the compound’s nitro group offers opportunities for further functionalization, such as reduction to an amine or conversion into other derivatives. These transformations are critical for tailoring the compound’s properties to specific applications, whether in material science or medicinal chemistry. Laboratories often search for efficient protocols to handle these reactions, reflecting the compound’s relevance in modern synthetic workflows.

The market for 1-(4-nitrophenyl)-1H-pyrazol-5-amine is expanding, driven by its utility in high-value chemical synthesis. Suppliers and manufacturers are increasingly listing this compound in catalogs to meet the demand from academic and industrial researchers. Quality control, scalability, and regulatory compliance are key considerations for buyers, who often seek detailed technical data and safety profiles before procurement.

Environmental and safety aspects of 1-(4-nitrophenyl)-1H-pyrazol-5-amine are also under scrutiny, particularly in light of green chemistry principles. Researchers are exploring solvent-free or catalytic methods to synthesize this compound, reducing waste and energy consumption. Such innovations resonate with the broader shift toward sustainable chemistry, a hot topic in both academic and industrial circles.

In summary, 1-(4-nitrophenyl)-1H-pyrazol-5-amine (CAS No. 16459-44-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, combined with evolving synthetic techniques, make it a valuable asset in research and development. As interest in targeted drug delivery and green chemistry grows, this compound is poised to remain at the forefront of scientific innovation.